1-bromo-3-[4-(4-ethoxyphenoxy)butoxy]benzene

• IUPAC Name: 1-bromo-3-[4-(4-ethoxyphenoxy)butoxy]benzene
• InChI: InChI=1S/C18H21BrO3/c1-2-20-16-8-10-17(11-9-16)21-12-3-4-13-22-18-7-5-6-15(19)14-18/h5-11,14H,2-4,12-13H2,1H3
• InChI Key: VBPBHWNNXIFFAW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)OCCCCOC2=CC(=CC=C2)Br
• Molecular Formula: C18H21BrO3
• Molecular Weight: 365.3 g/mol

Description

“1-bromo-3-[4-(4-ethoxyphenoxy)butoxy]benzene” is a chemical compound with the molecular formula C18H21BrO3. Its average mass is 365.262 Da and its monoisotopic mass is 364.067413 Da.

Synthesis Analysis

The synthesis of such compounds typically involves electrophilic aromatic substitution reactions. In the first, slow or rate-determining, step the electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate. In the second, fast step, a proton is removed from this intermediate, yielding a substituted benzene ring.

Molecular Structure Analysis

The molecular structure of “this compound” is complex due to the presence of multiple functional groups. The compound contains a bromine atom attached to a benzene ring, which is further connected to an ethoxyphenoxybutoxy chain.

Chemical Reactions Analysis

The compound can undergo various chemical reactions, including free radical bromination, nucleophilic substitution, and oxidation. The exact reactions would depend on the conditions and the reagents used.

Mechanism of Action

The mechanism of action for this compound in chemical reactions typically involves the formation of a sigma-bond to the benzene ring by the electrophile, generating a positively charged intermediate. This is followed by the removal of a proton from this intermediate, yielding a substituted benzene ring.